Cas no 1805418-69-2 (Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate)

• Product Name: Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate
• CAS No: 1805418-69-2
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4874805
• Update Time: 2025-10-29

Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate

• Inchi： 1S/C10H7F3N2O2/c1-2-17-10(16)7-5(4-14)3-6(11)15-8(7)9(12)13/h3,9H,2H2,1H3
• InChI Key： YDKKQQRICVPXMO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C#N)C=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate

Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1805418-69-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1805418-69-2) is a highly valuable intermediate in the realm of pharmaceutical synthesis, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate consists of a pyridine core substituted with a cyano group at the 4-position, a difluoromethyl group at the 2-position, and a fluorine atom at the 6-position, all further functionalized with a carboxylate ester at the 3-position. This arrangement imparts a rich array of reactivity, making it an ideal candidate for further chemical modifications and derivatization.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex heterocyclic frameworks. The presence of multiple fluorinated and cyano-substituted groups in Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate makes it an excellent scaffold for exploring novel synthetic pathways. These substituents not only enhance the compound's electronic properties but also influence its interactions with biological targets, thereby increasing its pharmacological potential.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. The cyano group can be readily converted into other functional moieties such as amides or nitriles, while the ester functionality can be hydrolyzed to yield a free carboxylic acid. Additionally, the difluoromethyl and fluoro substituents are known to improve metabolic stability and binding affinity towards biological receptors, making them highly sought after in drug design.

Recent studies have highlighted the role of fluorinated pyridines in the development of antiviral and anticancer agents. For instance, derivatives of Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate have been explored as inhibitors of viral proteases and kinases. The electron-withdrawing nature of the cyano group and the electron-donating effect of the fluorine atoms contribute to optimal interactions with target enzymes, enhancing their inhibitory activity.

The versatility of this compound is further demonstrated by its application in designing kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them prime targets for therapeutic intervention. By leveraging the unique structural features of Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate, researchers have been able to develop potent inhibitors with high selectivity and low toxicity.

In addition to its role in kinase inhibition, this intermediate has shown promise in the development of novel antibiotics. The combination of cyano and fluorinated groups enhances the compound's ability to disrupt bacterial cell wall synthesis and metabolic pathways. This has led to several promising candidates that are currently undergoing preclinical evaluation for their efficacy against resistant bacterial strains.

The synthetic routes for preparing Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate have also seen significant advancements. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and flow chemistry techniques, have enabled more efficient and scalable production processes. These advancements not only reduce costs but also improve yields, making it more accessible for industrial applications.

The impact of this compound on drug discovery extends beyond its direct use as an intermediate. It serves as a building block for generating libraries of diverse compounds that can be screened for biological activity. High-throughput screening (HTS) campaigns have identified several lead compounds derived from Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate that exhibit promising pharmacological properties.

Future research directions include exploring new synthetic strategies to further optimize the properties of derivatives derived from this compound. Additionally, computational modeling techniques are being employed to predict and rationalize biological activity, thereby accelerating the drug discovery process.

In conclusion, Ethyl 4-cyano-2-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1805418-69-2) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents across various therapeutic areas. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an even greater role in shaping the future of drug discovery.